5-Fluoronaphthalene-2-boronic acid
Description
5-Fluoronaphthalene-2-boronic acid is a fluorinated aromatic boronic acid derivative characterized by a naphthalene backbone substituted with a fluorine atom at position 5 and a boronic acid (-B(OH)₂) group at position 2. Naphthalene-based boronic acids, such as 2-Naphthalene Boronic Acid (CAS 32316-92-0, C₁₀H₇B(OH)₂), are widely used in Suzuki-Miyaura cross-coupling reactions due to their stability and reactivity . The fluorine substituent likely enhances electrophilicity and influences solubility, making it valuable in pharmaceutical and materials science research.
Properties
Molecular Formula |
C10H8BFO2 |
|---|---|
Molecular Weight |
189.98 g/mol |
IUPAC Name |
(5-fluoronaphthalen-2-yl)boronic acid |
InChI |
InChI=1S/C10H8BFO2/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h1-6,13-14H |
InChI Key |
VYASLJZCRSOQTQ-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC2=C(C=C1)C(=CC=C2)F)(O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural and Electronic Comparisons
Substituent Effects
5-Chloro-2-fluoro-4-(trifluoromethyl)benzeneboronic Acid ():
This benzene-based analog features chlorine (Cl), fluorine (F), and trifluoromethyl (CF₃) groups. The electron-withdrawing (EW) nature of these substituents increases the boronic acid’s electrophilicity, enhancing reactivity in cross-coupling reactions. However, steric hindrance from CF₃ may reduce accessibility in sterically demanding reactions compared to the naphthalene derivative.- 2-Fluoro-5-nitrophenylboronic Acid (): The nitro (NO₂) group is strongly EW, further polarizing the boronic acid moiety. This compound may exhibit higher acidity but lower stability under basic conditions compared to 5-fluoronaphthalene-2-boronic acid due to the smaller aromatic system.
2-Ethoxy-5-fluorophenylboronic Acid ():
The ethoxy (OCH₂CH₃) group is electron-donating (ED), counteracting the EW effect of fluorine. This balance may reduce reactivity in Suzuki couplings but improve solubility in polar solvents.- 5-AMINO-2-FLUOROPHENYLBORONIC ACID (): The amino (NH₂) group is strongly ED, which could deactivate the boronic acid by reducing electrophilicity. This contrasts with the fluorine-substituted naphthalene derivative, where ED effects are minimized by the naphthalene ring’s conjugation.
Backbone Differences
The naphthalene system in 5-fluoronaphthalene-2-boronic acid provides extended π-conjugation, improving stability in redox reactions and optical applications compared to benzene-based analogs. However, its larger size may introduce steric challenges in catalytic systems optimized for smaller substrates .
Physicochemical Properties
*Calculated based on analogous structures.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
